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Compound of Interest

Compound Name: m-PEG9-acid

Cat. No.: B1193056

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for m-PEG9-acid (CAS No. 2576495-35-5) was
not publicly available at the time of this writing. The following information is a comprehensive
guide based on the safety data of structurally related PEGylated compounds and general
principles of laboratory safety for acidic chemical substances. It is imperative to consult the
official SDS provided by the supplier before handling this compound.

Introduction to m-PEG9-acid

m-PEGB9-acid is a polyethylene glycol (PEG) derivative characterized by a methoxy-terminated
PEG chain of nine ethylene glycol units and a terminal carboxylic acid. This heterobifunctional
linker is frequently utilized in bioconjugation, drug delivery, and surface modification due to its
water solubility and biocompatibility. The terminal carboxylic acid allows for covalent
attachment to amine-containing molecules, such as proteins and peptides, often facilitated by
carbodiimide chemistry.

While PEG compounds are generally considered to have low toxicity, the specific chemical
properties of m-PEG9-acid, particularly the presence of a carboxylic acid group, necessitate
careful handling and adherence to safety protocols to minimize potential risks in a laboratory
setting.

Hazard Identification and Classification
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Based on information for structurally similar PEG-acid compounds, m-PEG9-acid may be
classified with the following hazards under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS):

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.

Skin Irritation (Category 2) H315: Causes skin irritation.

Eye Irritation (Category 2A) H319: Causes serious eye irritation.

Specific Target Organ Toxicity — Single ) o
) H335: May cause respiratory irritation.
Exposure (Category 3), Respiratory System

Acute Aquatic Toxicity (Category 1) H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life with long lasting

Chronic Aquatic Toxicity (Category 1
g Y gory 1) effects.[1][2]

GHS Pictograms:

lwsalt text

lwsalt text

Physical and Chemical Properties

A summary of the known physical and chemical properties of m-PEG9-acid is presented below.

Property

Value

Molecular Formula

C20H40011

Molecular Weight 456.53 g/mol [3]

CAS Number 2576495-35-5 [3]

Appearance Colorless oil or solid [4]

Solubility Soluble in DCM, THF, DMF, and DMSO
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Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to ensure the safety of
laboratory personnel and maintain the integrity of m-PEG9-acid.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
any potential vapors or aerosols.

o Ensure that safety showers and eyewash stations are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)

A comprehensive list of recommended personal protective equipment for handling m-PEG9-
acid is provided in the table below.

PPE Type Specification

Safety glasses with side shields or chemical
Eye/Face Protection safety goggles. A face shield may be required

for splash hazards.

Chemically resistant gloves (e.qg., nitrile rubber).
Skin Protection Alab coat or chemical-resistant apron should be

worn.

Not typically required under normal use with
) ) adequate ventilation. If aerosols are generated,
Respiratory Protection )
a NIOSH-approved respirator may be

necessary.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.

e Do not breathe dust, fume, gas, mist, vapors, or spray.
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» Wash hands thoroughly after handling.
e Do not eat, drink, or smoke in the laboratory.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
e The recommended storage temperature is typically -20°C for long-term stability.
e Protect from light and moisture.

» For sensitive PEG derivatives, it is recommended to store under an inert atmosphere (e.g.,
nitrogen or argon).

First-Aid Measures

In the event of exposure to m-PEG9-acid, the following first-aid measures should be taken
immediately.
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Wash out the mouth
Ingestion with water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Accidental Release Measures
In the case of a spill or accidental release, follow these procedures to mitigate the hazard.
o Personal Precautions: Wear appropriate personal protective equipment, including respiratory

protection, chemical-resistant gloves, and eye protection. Evacuate unnecessary personnel
from the area.

e Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

e Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a suitable container for disposal. For larger spills, dike the area to
contain the spill and collect the material for disposal. Ventilate the area and wash the spill
site after material pickup is complete.

Toxicological Information
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Specific toxicological data for m-PEG9-acid, such as LD50 values, are not readily available in
the public domain. The toxicological information provided is based on the GHS classifications
of similar compounds. Polyethylene glycols, in general, are known for their low toxicity.
However, the reactivity of the carboxylic acid group and the potential for irritation warrant
caution.

Experimental Protocols and Methodologies

Detailed experimental protocols for toxicological or safety studies specifically on m-PEG9-acid
are not available in publicly accessible literature. Safety assessments are typically conducted
by the manufacturer and the detailed methodologies are proprietary. General methodologies for
assessing the safety of chemical compounds include:

« In vitro cytotoxicity assays: Using cell lines to determine the concentration at which the
compound is toxic to cells.

o Acute toxicity studies: Administering the compound to animal models to determine the LD50
(lethal dose, 50%) and observe any signs of toxicity.

» Skin and eye irritation studies: Applying the compound to the skin or eyes of animal models
to assess the potential for irritation.

Visualizations

The following diagrams illustrate key safety and handling workflows for m-PEG9-acid based on
general laboratory safety principles for acidic and potentially hazardous chemicals.
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Caption: General workflow for safely handling m-PEG9-acid.
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Caption: First-aid decision pathway for m-PEG9-acid exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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